2-({5-[(4-Chloro-2-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-nitrophenyl)ethanone 2-({5-[(4-Chloro-2-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-nitrophenyl)ethanone
Brand Name: Vulcanchem
CAS No.:
VCID: VC15387084
InChI: InChI=1S/C18H14ClN3O5S/c1-11-8-13(19)4-7-16(11)26-9-17-20-21-18(27-17)28-10-15(23)12-2-5-14(6-3-12)22(24)25/h2-8H,9-10H2,1H3
SMILES:
Molecular Formula: C18H14ClN3O5S
Molecular Weight: 419.8 g/mol

2-({5-[(4-Chloro-2-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-nitrophenyl)ethanone

CAS No.:

Cat. No.: VC15387084

Molecular Formula: C18H14ClN3O5S

Molecular Weight: 419.8 g/mol

* For research use only. Not for human or veterinary use.

2-({5-[(4-Chloro-2-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-nitrophenyl)ethanone -

Specification

Molecular Formula C18H14ClN3O5S
Molecular Weight 419.8 g/mol
IUPAC Name 2-[[5-[(4-chloro-2-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(4-nitrophenyl)ethanone
Standard InChI InChI=1S/C18H14ClN3O5S/c1-11-8-13(19)4-7-16(11)26-9-17-20-21-18(27-17)28-10-15(23)12-2-5-14(6-3-12)22(24)25/h2-8H,9-10H2,1H3
Standard InChI Key HPNWJYBLCMHBQV-UHFFFAOYSA-N
Canonical SMILES CC1=C(C=CC(=C1)Cl)OCC2=NN=C(O2)SCC(=O)C3=CC=C(C=C3)[N+](=O)[O-]

Introduction

Synthesis Methods

The synthesis of such a compound would typically involve multiple steps, including the formation of the oxadiazole ring, attachment of the phenoxy group, and incorporation of the sulfanyl linkage. Common methods for forming oxadiazoles include condensation reactions between hydrazides and esters or acids.

Synthesis Steps:

  • Formation of Oxadiazole Ring: This can be achieved through the reaction of a hydrazide with an ester or acid in the presence of a catalyst.

  • Attachment of Phenoxy Group: This might involve alkylation reactions using appropriate reagents.

  • Incorporation of Sulfanyl Linkage: This could be done through nucleophilic substitution reactions.

Potential Biological Activity

Compounds with similar structures have shown various biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of a nitro group can enhance the compound's ability to interact with biological targets, while the oxadiazole ring can contribute to its stability and bioavailability.

Biological ActivityDescription
AntimicrobialPotential to inhibit microbial growth.
AntifungalAbility to inhibit fungal growth.
AnticancerPotential to inhibit cancer cell proliferation.

Spectroscopic Analysis

Spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and LC-MS (Liquid Chromatography-Mass Spectrometry) are essential for characterizing the structure and purity of the compound. These techniques provide detailed information about the molecular structure and help confirm the synthesis outcome.

Spectroscopic MethodPurpose
NMRStructural confirmation.
LC-MSPurity assessment and molecular weight determination.

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